1-Methyl-2,5-dichloroindole-3-carbaldehyde

• Molecular Formula: C10H7Cl2NO
• Molecular Weight: 228.07 g/mol
• IUPAC Name: 2,5-dichloro-1-methylindole-3-carbaldehyde
• InChI: InChI=1S/C10H7Cl2NO/c1-13-9-3-2-6(11)4-7(9)8(5-14)10(13)12/h2-5H,1H3
• InChI Key: AOOGRFZRBSETHG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)C(=C1Cl)C=O

Description

1-Methyl-2,5-dichloroindole-3-carbaldehyde is a useful research compound. Its molecular formula is C10H7Cl2NO and its molecular weight is 228.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

POCl3 (6 ml) was added dropwise to a mixture of dry DMF (5.9 ml) and dichloromethane (5.9 ml) kept at 0° C. 1-Methyl-5-chloro-1,3-dihydroindol-2-one (4.0 g) dissolved in dichloromethane (20 ml) and pyridine (2.9 ml) was added dropwise at 0° C. over a period of 30 min. Subsequent stirring at room temperature for 3h. The mixture was poured onto icewater (500 ml) neutralized with NaHCO3 whereafter the mixture was stirred overnight. The precipitate was filtered off, washed with water and dried. The crude material (4.45 g) was recrystallized from ethanol yielding 1.27 g (25.4%) of (45). M.p. 165°-167° C.